Cas no 56781-98-7 (N-[(1S,3S,5R,7R)-4,8-Dioxo-2-adamantyl]-N,4-dimethylbenzenesulfonamide)

• Product Name: N-[(1S,3S,5R,7R)-4,8-Dioxo-2-adamantyl]-N,4-dimethylbenzenesulfonamide
• CAS No: 56781-98-7
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 2188126
• Update Time: 2023-08-05

N-[(1S,3S,5R,7R)-4,8-Dioxo-2-adamantyl]-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,8-dioxotricyclo[3.3.1.13,7]decan-2-yl)-n,4-dimethylbenzenesulfonamide
• N-(4,8-dioxo-2-adamantyl)-N,4-dimethylbenzenesulfonamide
• N-[(1S,3S,5R,7R)-4,8-Dioxo-2-adamantyl]-N,4-dimethylbenzenesulfonamide

• Inchi： 1S/C18H21NO4S/c1-10-3-5-13(6-4-10)24(22,23)19(2)16-14-8-11-7-12(18(14)21)9-15(16)17(11)20/h3-6,11-12,14-16H,7-9H2,1-2H3/t11-,12-,14+,15+/m1/s1
• InChI Key： IPGMUCRUQDLPKO-UXOAXIEHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)C1[C@H]2C([C@@H]3C[C@@H](C([C@H]1C3)=O)C2)=O)(=O)=O

Computed Properties

• Exact Mass: 347.119
• Monoisotopic Mass: 347.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9